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Compound of Interest

Compound Name: sodium,;4-chlorobenzoate
Cat. No.: B7766205
Get Quote
\ J

CAS Number: 3686-66-6 Molecular Weight: 178.55 g/mol

This technical guide provides an in-depth overview of sodium 4-chlorobenzoate, a chemical
compound with applications in organic synthesis and as a key intermediate in the development
of pharmaceuticals. This document is intended for researchers, scientists, and professionals in
the field of drug development, offering detailed experimental protocols, data presentation, and
visualization of relevant chemical and biological pathways.

Physicochemical Properties and Specifications

Sodium 4-chlorobenzoate, also known as sodium p-chlorobenzoate, is the sodium salt of 4-
chlorobenzoic acid.[1][2][3] It is a white to off-white crystalline powder.[3]
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Property Value Reference
CAS Number 3686-66-6 [2]
Molecular Formula C7H4CINaO:2 [2]
Molecular Weight 178.55 g/mol [2]
Appearance White to off-white crystalline 3]

powder
Melting Point >300 °C
Solubility Soluble in water [3]

Sodium p-chlorobenzoate, 4-
Synonyms ) ) ] [1]
Chlorobenzoic acid sodium salt

Synthesis and Purification

Sodium 4-chlorobenzoate can be synthesized through the neutralization of 4-chlorobenzoic
acid with a sodium base or by the saponification of a 4-chlorobenzoic acid ester.

Experimental Protocol: Synthesis from 4-Chlorobenzoic
Acid

This protocol details the synthesis of sodium 4-chlorobenzoate via the neutralization of 4-
chlorobenzoic acid with sodium hydroxide.

Materials:

4-Chlorobenzoic acid

Sodium hydroxide (NaOH)

Deionized water

Ethanol

Magnetic stirrer and stir bar
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Heating mantle or hot plate
pH meter or pH indicator strips
Bichner funnel and filter paper

Vacuum flask

Procedure:

In a flask, dissolve a specific molar amount of 4-chlorobenzoic acid in a minimal amount of
ethanol with gentle heating and stirring.

In a separate beaker, prepare an agueous solution with an equimolar amount of sodium
hydroxide.

Slowly add the sodium hydroxide solution to the 4-chlorobenzoic acid solution while
continuously stirring.

Monitor the pH of the reaction mixture. The addition of the base should continue until a
neutral pH (approximately 7.0) is achieved.

Once the reaction is complete, cool the mixture to room temperature and then further in an
ice bath to induce crystallization.

Collect the precipitated sodium 4-chlorobenzoate by vacuum filtration using a Buchner
funnel.

Wash the crystals with a small amount of cold ethanol to remove any unreacted starting
materials or impurities.

Dry the purified crystals in a vacuum oven at a suitable temperature.

Experimental Protocol: Purification by Recrystallization

This protocol describes the purification of crude sodium 4-chlorobenzoate using a mixed-

solvent recrystallization method with an ethanol-water system.
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Materials:

e Crude sodium 4-chlorobenzoate
e Ethanol

» Deionized water

e Erlenmeyer flasks

e Heating mantle or hot plate

e Bichner funnel and filter paper
e Vacuum flask

Procedure:

e Dissolve the crude sodium 4-chlorobenzoate in a minimal amount of hot ethanol in an
Erlenmeyer flask.

o While the solution is hot, add deionized water dropwise until the solution becomes slightly
turbid, indicating the saturation point.

o If turbidity persists, add a few drops of hot ethanol until the solution becomes clear again.

 Allow the solution to cool slowly to room temperature, which facilitates the formation of well-
defined crystals.

o Further cool the flask in an ice bath to maximize the yield of the purified crystals.
o Collect the crystals by vacuum filtration.
e Wash the collected crystals with a small amount of a cold ethanol-water mixture.

e Dry the purified sodium 4-chlorobenzoate crystals under vacuum.

Analytical Characterization
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The purity and identity of the synthesized sodium 4-chlorobenzoate can be confirmed using
various analytical techniques.

High-Performance Liquid Chromatography (HPLC)

A reversed-phase HPLC method can be employed to assess the purity of sodium 4-
chlorobenzoate.

Parameter Condition
Column C18,5 um, 4.6 x 250 mm

) Acetonitrile and water with a buffer (e.qg.,
Mobile Phase

phosphate or acetate)

Detection UV at a specific wavelength (e.g., 230-254 nm)
Flow Rate 1.0 mL/min
Injection Volume 10-20 pL

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH-NMR and 8C-NMR spectroscopy can be used to confirm the chemical structure of sodium
4-chlorobenzoate. The expected chemical shifts for the aromatic protons and carbons of the 4-
chlorobenzoate anion would be observed. In D20, the protons on the benzene ring typically
appear as two doublets.

Applications in Drug Development

Sodium 4-chlorobenzoate serves as a crucial building block in the synthesis of various active
pharmaceutical ingredients (APIs). Its chemical structure allows for further modification to
create more complex molecules with therapeutic properties.

Role as a Precursor for Epidermal Growth Factor
Receptor (EGFR) Inhibitors

One of the significant applications of 4-chlorobenzoic acid and its derivatives is in the synthesis
of EGFR inhibitors for cancer therapy.[4][5] The 4-chlorophenyl moiety is a common feature in
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the structure of several small-molecule tyrosine kinase inhibitors.

Below is a diagram illustrating the logical workflow from a 4-chlorobenzoic acid derivative to the
inhibition of the EGFR signaling pathway.
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Caption: Synthesis of an EGFR inhibitor from a 4-chlorobenzoic acid derivative and its
mechanism of action.

Antimicrobial Potential

While specific studies on the antimicrobial mechanism of sodium 4-chlorobenzoate are limited,
the structurally related sodium benzoate is a well-known antimicrobial agent. The proposed
mechanism for benzoates involves the disruption of the microbial cell membrane, leading to
increased permeability, inhibition of essential enzymes, and acidification of the cell's interior. It
is plausible that sodium 4-chlorobenzoate exerts a similar effect, with the chlorine atom
potentially modifying its lipophilicity and efficacy.

The following diagram illustrates the proposed antimicrobial mechanism of action for benzoate-
related compounds.
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Caption: Proposed antimicrobial mechanism of action for benzoate compounds.

Conclusion

Sodium 4-chlorobenzoate is a valuable chemical intermediate with established and potential
applications in the pharmaceutical industry. The detailed protocols and information provided in
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this guide are intended to support researchers in the synthesis, purification, and
characterization of this compound, as well as in exploring its utility in the development of novel
therapeutic agents. Further research into its specific biological activities and signaling pathway
interactions is warranted to fully elucidate its potential in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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